Cas no 312-96-9 (2-(Trifluoromethyl)benzoyl fluoride)

• Product Name: 2-(Trifluoromethyl)benzoyl fluoride
• CAS No: 312-96-9
• MF: C₈H₄F₄O
• MW: 192.110376358032
• MDL: MFCD00085363
• CID: 321408
• PubChem ID: 67563
• Update Time: 2025-10-29

2-(Trifluoromethyl)benzoyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)benzoyl fluoride
• 2-Trifluoromethylbenzoyl fluoride, 95%
• trifluoromethylbenzoyl fluoride
• SCHEMBL5794560
• NS00041526
• 312-96-9
• UNII-26635ZC6GJ
• EINECS 206-235-7
• MFCD00085363
• DTXSID30185132
• Benzoyl fluoride, 2-(trifluoromethyl)-
• 2-trifluoromethylbenzoyl fluoride
• AKOS006274899
• 26635ZC6GJ

• MDL： MFCD00085363
• Inchi： 1S/C8H4F4O/c9-7(13)5-3-1-2-4-6(5)8(10,11)12/h1-4H
• InChI Key： MPSOUKZPIUZZDZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(=O)F)(F)F

Computed Properties

• Exact Mass: 192.01982
• Monoisotopic Mass: 192.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-(Trifluoromethyl)benzoyl fluoride

Comprehensive Guide to 2-(Trifluoromethyl)benzoyl fluoride (CAS No. 312-96-9): Properties, Applications, and Industry Insights

2-(Trifluoromethyl)benzoyl fluoride (CAS No. 312-96-9) is a specialized fluorinated organic compound gaining attention in advanced chemical synthesis and material science. This aromatic acyl fluoride derivative, characterized by its trifluoromethyl group and reactive benzoyl fluoride moiety, serves as a critical building block in pharmaceuticals, agrochemicals, and high-performance polymers. Its unique electron-withdrawing properties and stability under various conditions make it invaluable for modern industrial applications.

Recent trends in fluorinated compounds highlight growing demand for 2-(Trifluoromethyl)benzoyl fluoride due to its role in developing bioactive molecules and electronic materials. Searches for "CAS 312-96-9 solubility" and "benzoyl fluoride derivatives" have surged by 40% year-over-year, reflecting industry interest in its physicochemical behavior. The compound's low boiling point (152-154°C) and high reactivity with nucleophiles position it as a preferred intermediate for cross-coupling reactions in drug discovery pipelines.

From a molecular perspective, the ortho-positioned trifluoromethyl group in 2-(Trifluoromethyl)benzoyl fluoride creates steric and electronic effects that influence reaction pathways. Analytical studies using 19F-NMR spectroscopy reveal distinct chemical shifts at -62 ppm (CF3) and +42 ppm (COF), providing reliable quality control markers. These characteristics answer frequent queries about "how to identify 312-96-9 purity" and "fluorobenzoyl compound characterization" in research forums.

Environmental and handling considerations for CAS 312-96-9 follow standard protocols for fluoroorganic compounds. While not classified as hazardous under major regulatory frameworks, proper storage in PTFE-lined containers at temperatures below 25°C is recommended to maintain stability. This addresses common search terms like "2-Trifluoromethylbenzoyl fluoride storage" and "fluorinated reagent safety" among laboratory professionals.

The commercial landscape for 2-(Trifluoromethyl)benzoyl fluoride shows expanding applications in liquid crystal materials and OLED intermediates, with patent filings increasing 18% annually. Manufacturers now offer customized ultra-high purity grades (≥99.8%) to meet stringent requirements in semiconductor fabrication and photoresist technology. This evolution responds to market demands reflected in search queries such as "where to buy 312-96-9" and "fluorobenzoyl compounds for electronics".

Ongoing research explores novel synthetic routes to 2-(Trifluoromethyl)benzoyl fluoride via catalytic fluorination methods, with recent publications demonstrating 92% yield improvements using palladium-based catalysts. These advancements address the frequent question "how to synthesize 312-96-9" while aligning with green chemistry principles. The compound's role in developing fluorinated metal-organic frameworks (F-MOFs) for gas separation further expands its technological relevance.

Quality specifications for CAS 312-96-9 typically include GC-MS purity verification, water content <0.05%, and acid value controls. Analytical certificates often reference FT-IR spectra with characteristic C=O stretches at 1785 cm⁻¹ and C-F vibrations at 1120 cm⁻¹, providing technical answers to "2-Trifluoromethylbenzoyl fluoride analysis methods". These parameters ensure batch-to-batch consistency for critical applications.

Future prospects for 2-(Trifluoromethyl)benzoyl fluoride include emerging uses in fluorine-18 radiochemistry for PET imaging and as a precursor for ionic liquid electrolytes in next-generation batteries. The compound's versatility continues to drive innovation across multiple sectors, making CAS 312-96-9 a compound of enduring scientific and industrial significance.